Cas no 2138551-54-7 (3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138551-54-7
• MF: C₁₁H₁₈F₂O₂
• MW: 220.256230831146
• CID: 5956991
• PubChem ID: 165498450
• Update Time: 2025-06-15

3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138551-54-7
• 3-(2,2-difluoropropoxy)-4,4-dimethylcyclohexan-1-one
• EN300-1159604
• 3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C11H18F2O2/c1-10(2)5-4-8(14)6-9(10)15-7-11(3,12)13/h9H,4-7H2,1-3H3
• InChI Key： YUWJMCXWBDMWDO-UHFFFAOYSA-N
• SMILES： FC(C)(COC1CC(CCC1(C)C)=O)F

Computed Properties

• Exact Mass: 220.12748614g/mol
• Monoisotopic Mass: 220.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one

Comprehensive Overview of 3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one (CAS No. 2138551-54-7)

3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one (CAS No. 2138551-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexanone derivative features a unique difluoropropoxy substituent, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, owing to its structural versatility and fluorine-containing moiety, a key trend in modern drug design.

The compound's molecular formula and steric effects make it a valuable candidate for studying enzyme inhibition and metabolic stability. Recent studies highlight its potential in developing targeted therapies, aligning with the growing demand for precision medicine. Its lipophilicity and electron-withdrawing properties are also being explored for agrochemical applications, such as crop protection agents, reflecting the industry's shift toward sustainable solutions.

In the context of green chemistry, 3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one is being evaluated for its environmental impact and biodegradability. This aligns with global initiatives to reduce carbon footprints in chemical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards.

The compound's synthetic pathways often involve catalyzed reactions or microwave-assisted synthesis, addressing the need for cost-effective production. Its scalability is a critical factor for industrial adoption, particularly in API (Active Pharmaceutical Ingredient) development. Patent filings related to its derivatives have surged, underscoring its commercial potential.

From a market perspective, the demand for fluorinated compounds like 3-(2,2-Difluoropropoxy)-4,4-dimethylcyclohexan-1-one is driven by their enhanced bioavailability and therapeutic efficacy. FAQs often revolve around its solubility, storage conditions, and compatibility with other reagents, reflecting user concerns in practical applications. Collaborative research between academia and industry continues to uncover novel uses, positioning this compound as a promising candidate for future innovations.